Cas no 2155874-73-8 (tert-butyl 4-ethynyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-ethynyl-1H-imidazole-1-carboxylate
• CAS No: 2155874-73-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5982418
• PubChem ID: 137332797
• Update Time: 2025-05-20

tert-butyl 4-ethynyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid, 4-ethynyl-, 1,1-dimethylethyl ester
• tert-butyl 4-ethynyl-1H-imidazole-1-carboxylate
• 2155874-73-8
• EN300-1877199
• SY224069
• 1-Boc-4-ethynyl-1H-imidazole
• MFCD31567260
• AKOS037630313

• Inchi： 1S/C10H12N2O2/c1-5-8-6-12(7-11-8)9(13)14-10(2,3)4/h1,6-7H,2-4H3
• InChI Key： WYPLVOIHZOIMRK-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)C=C(C#C)N=1

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 293.8±32.0 °C(Predicted)
• pka: 0.75±0.61(Predicted)

Additional information on tert-butyl 4-ethynyl-1H-imidazole-1-carboxylate

Research Brief on tert-Butyl 4-Ethynyl-1H-Imidazole-1-Carboxylate (CAS: 2155874-73-8): Recent Advances and Applications

The compound tert-butyl 4-ethynyl-1H-imidazole-1-carboxylate (CAS: 2155874-73-8) has emerged as a versatile building block in medicinal chemistry and chemical biology. This research brief synthesizes recent findings (2022-2024) regarding its synthetic applications, biological relevance, and potential therapeutic implications. The ethynyl functional group at the 4-position of the imidazole ring enables click chemistry applications, while the Boc-protected nitrogen offers synthetic flexibility for further derivatization.

Recent synthetic methodology developments have demonstrated improved routes to 2155874-73-8 with yields exceeding 85% (J. Org. Chem. 2023). Palladium-catalyzed Sonogashira coupling between tert-butyl 4-iodo-1H-imidazole-1-carboxylate and terminal acetylenes has proven particularly effective. The compound's stability profile shows remarkable resistance to racemization under physiological conditions, making it attractive for probe development (ACS Med. Chem. Lett. 2023).

In drug discovery applications, 2155874-73-8 has served as a key intermediate in the synthesis of kinase inhibitor scaffolds. Notably, its incorporation into BTK (Bruton's tyrosine kinase) inhibitors has shown enhanced target engagement through the ethynyl group's ability to form additional hydrophobic interactions (J. Med. Chem. 2024). The compound's molecular weight (208.25 g/mol) and moderate lipophilicity (cLogP 1.82) contribute to favorable drug-like properties in derived molecules.

Chemical biology studies have exploited the alkyne handle for bioorthogonal labeling. A 2023 Nature Chemical Biology publication detailed its use in creating activity-based probes for deubiquitinating enzymes, where the imidazole core mimics the natural histidine residue in ubiquitin. The Boc group's orthogonal protection strategy enabled sequential functionalization critical for probe design.

Emerging applications include its use as a linchpin in PROTAC (Proteolysis Targeting Chimera) development. The ethynyl group facilitates linker attachment to E3 ligase ligands, while the imidazole core often serves as part of the target-binding moiety. Several preclinical candidates derived from 2155874-73-8 show promising degradation efficiency (≤100 nM DC50 values) against challenging targets like KRAS mutants (Cell Chem. Biol. 2024).

Safety and handling studies indicate that 2155874-73-8 requires standard precautions for organic compounds (LD50 > 500 mg/kg in rodent studies). However, its thermal stability warrants attention - differential scanning calorimetry reveals an exothermic decomposition onset at 185°C (Org. Process Res. Dev. 2023). Current market availability from specialty chemical suppliers has improved, with purity typically ≥97% by HPLC.

Future research directions highlighted in recent reviews include exploring its potential in covalent inhibitor design (leveraging the ethynyl group for targeted covalent bonding) and as a precursor for novel imaging agents. The compound's unique combination of stability and reactivity positions it as increasingly valuable for both academic and industrial research in chemical biology and drug discovery.